Hafnium-177

• IUPAC Name: hafnium-177
• InChI: InChI=1S/Hf/i1-1
• InChI Key: VBJZVLUMGGDVMO-BJUDXGSMSA-N
• Canonical SMILES: [Hf]
• Isomeric SMILES: [177Hf]
• Molecular Formula: Hf
• DSSTOX Substance ID: DTXSID00930954
• Molecular Weight: 176.94323 g/mol
• CAS No.: 14093-09-5

Description

Hafnium-177 (¹⁷⁷Hf) is a stable, naturally occurring isotope of hafnium, with a natural abundance of 18.6% . This element is a shiny, silvery, ductile metal that is corrosion-resistant . In biomedical research, hafnium and its compounds, particularly hafnium oxide (HfO₂), are being extensively investigated as potent biomaterials . A key application is in cancer research, where hafnium-based nanoparticles show significant promise for targeted radiotherapy and chemoradiotherapy . Their high atomic number and density make them excellent radiosensitizers; when activated by ionizing radiation, they can deposit high amounts of energy directly within cancer cells, leading to enhanced local tumor cell killing . Beyond oncology, ¹⁷⁷Hf has emerging applications in materials science and orthopedics research. Its compounds are studied for their apatite-forming capabilities and potential to improve osseointegration, which is crucial for the development of advanced dental and orthopedic implants . As a transition metal, hafnium also finds use in the development of super-alloys capable of withstanding extreme temperatures . This product, this compound, is provided in high purity to support rigorous and reproducible scientific inquiry. For Research Use Only. This product is not intended for the diagnosis, treatment, mitigation, or cure of any disease in humans or animals.

Nuclear Systematics and Reaction Dynamics Involving Hafnium 177

Nuclear Structure and Energy Level Systematics of Hafnium-177

Like many complex nuclei, this compound can exist in metastable excited states known as nuclear isomers. These are energy levels with half-lives significantly longer than typical excited states. This compound has several identified isomers, each with a distinct excitation energy, spin, and half-life. These isomeric states are crucial for understanding the detailed nuclear structure and decay patterns of the isotope. chemlin.org

Nuclear Isomers of this compound

Nuclear Isomer	Excitation Energy (keV)	Half-life	Spin and Parity
177m1Hf	1315.4502	1.09 s	23/2+
177m2Hf	1342.4	55.9 µs	(19/2-)
177m3Hf	2740.02	51.4 min	37/2-

Data sourced from ChemLin. chemlin.org

Neutron Capture Cross-Sections and Their Implications for Nuclear Research

This compound exhibits a high neutron capture cross-section, which is a measure of the probability that it will absorb an incident neutron. This property is of paramount importance in nuclear engineering and physics. osti.gov The large absorption cross-section of hafnium, in general, makes it a candidate for use in reactor control rods to regulate the fission process. manchester.ac.uk

Neutron Capture Properties of Hafnium Isotopes

Isotope	Natural Abundance (%)	Significance in Neutron Capture
174Hf	0.16	Minor contributor
176Hf	5.26	Contributes to overall capture
177Hf	18.60	Dominant contributor in resonance regions
178Hf	27.28	Significant contributor
179Hf	13.62	Contributes to overall capture
180Hf	35.08	Contributes to overall capture

Data sourced from Wikipedia and ChemLin. wikipedia.orgchemlin.org

Isomeric States and Their Decay Pathways in Hafnium Isotopes

Nuclear isomers are metastable states of a nucleus caused by the excitation of one or more nucleons. These excited states have longer lifetimes than ordinary excited states because their decay to a lower energy state is "forbidden" by selection rules, which require a large change in nuclear spin. wikipedia.org The hafnium isotopic chain features a large number of such isomers. wikipedia.org

For this compound, three distinct isomers (177m1Hf, 177m2Hf, and 177m3Hf) have been identified. wikipedia.orgchemlin.org The primary decay pathway for these isomers is through isomeric transition (IT), where the nucleus releases its excess energy by emitting gamma rays or conversion electrons to reach a lower energy state or the ground state, without changing the number of protons or neutrons. wikipedia.org For example, the decay of the lutetium-177m isomer can lead to the formation of this compound. wikipedia.org The study of these isomers and their decay provides deep insight into the complex structure of the nucleus. aps.org The most stable and well-known isomer in the hafnium family is 178m2Hf, with a half-life of 31 years. wikipedia.org

Production Pathways of this compound through Nuclear Reactions

As a stable, naturally occurring isotope, this compound is not typically "produced" in the conventional sense for industrial or research applications. Its origin dates back to stellar nucleosynthesis, the process by which elements are created within stars. On Earth, this compound is a primordial nuclide. In decay chain systematics, it is the stable daughter product resulting from the beta decay of Lutetium-177 (177Lu) and the electron capture of Tantalum-177 (177Ta). chemlin.org

The primary industrial source of hafnium, and therefore this compound, is as a byproduct of zirconium refining. wikipedia.org Zirconium and hafnium are chemically very similar and are always found together in nature in minerals like zircon. wikipedia.org For nuclear applications, zirconium must be purified to remove hafnium because of hafnium's high neutron absorption properties. This separation process, often involving liquid-liquid extraction, yields the hafnium that can then be used for its own applications. wikipedia.orgscience.gov While specific nuclear reactions can produce this compound—for instance, neutron capture by Hafnium-176 (176Hf(n,γ)177Hf)—the main terrestrial source remains the isolation from natural hafnium. aps.org

Radiochemical and Isotopic Separation Methodologies for Hafnium Species

Advanced Chromatographic Techniques for Hafnium Isotope Isolation

Chromatographic methods are paramount in the separation of hafnium isotopes, offering high selectivity and efficiency. These techniques leverage the subtle differences in the chemical and physical properties of isotopes to achieve separation.

Ion exchange chromatography is a widely utilized technique for the separation of hafnium from other elements and, to some extent, for isotopic enrichment. This method relies on the differential affinity of ions in a solution for a solid ion exchange resin.

In the context of hafnium, cation exchange resins have been employed to separate it from zirconium. For instance, a dilute aqueous solution of zirconyl chloride containing hafnium impurities can be passed through a cation exchange resin in its acid form. Both zirconium and hafnium are adsorbed onto the resin. Subsequent elution with a sulfuric acid solution of a specific normality (e.g., 0.8N to 1.2N) allows for the selective removal of zirconium, leaving the hafnium fraction on the resin, which can then be eluted separately. The addition of a soluble sulfate (B86663), such as sodium sulfate, to the eluting solution can enhance the separation process. science.gov

While primarily used for elemental separation, the principles of ion exchange chromatography can be adapted for isotopic separation, although achieving significant enrichment of ¹⁷⁷Hf from other hafnium isotopes through this method alone is challenging and often requires multi-stage processes.

Table 1: Ion Exchange Resins Used in Hafnium Separation

Resin Type	Application	Eluent System	Reference
Cation Exchange Resin	Separation of Hafnium from Zirconium	Sulfuric Acid (0.8N - 1.2N)	science.gov
LN Resin (HDEHP based)	Separation of trace Hafnium from Tungsten	HF–HNO₃ (dissolution), followed by various elution steps	tandfonline.comosti.gov
TRU Resin (CMPO based)	Further purification of Hafnium from Tungsten and Iron	6 M HCl – 0.02 M HF	osti.gov

Solvent extraction, also known as liquid-liquid extraction, is a powerful technique for the separation of hafnium from zirconium and other impurities. This method involves the distribution of a solute between two immiscible liquid phases, typically an aqueous phase and an organic solvent.

One of the most commercially significant solvent extraction processes for hafnium-zirconium separation is the methyl isobutyl ketone (MIBK) - thiocyanate (B1210189) system. In this process, hafnium is preferentially extracted into the organic MIBK phase from an aqueous solution containing thiocyanate ions, while zirconium remains in the aqueous phase. science.govmdpi.com The separation factor in this system is influenced by factors such as the concentrations of hydrochloric acid and thiocyanate. mdpi.com

Another common system employs tributyl phosphate (B84403) (TBP) as the extractant. The TBP-HNO₃ system is widely used for the separation of zirconium and hafnium. mdpi.com The efficiency of these solvent extraction systems can be further optimized by the addition of other reagents. For example, in a system using Ionquest 801 (an organophosphorus extractant), the addition of sodium sulfate and hydrogen peroxide was found to influence the selective extraction of hafnium over zirconium. scielo.org.za

Table 2: Solvent Extraction Systems for Hafnium Separation

Organic Solvent	Aqueous Phase	Application	Reference
Methyl Isobutyl Ketone (MIBK)	Thiocyanate solution	Separation of Hafnium from Zirconium	science.govmdpi.com
Tributyl Phosphate (TBP)	Nitric Acid	Separation of Hafnium from Zirconium	mdpi.com
Ionquest 801	Nitric Acid with additives (e.g., Na₂SO₄, H₂O₂)	Selective extraction of Hafnium over Zirconium	scielo.org.zascielo.org.za
2-Octanol	Hydrochloric Acid and Potassium Fluoride	Separation of Zirconium from Hafnium	researchgate.net

Pyrometallurgical and Hydrometallurgical Separation Routes for Hafnium from Zirconium

The separation of hafnium from zirconium is a critical precursor to any hafnium isotope enrichment process, given their co-occurrence in nature. Both pyrometallurgical (high-temperature) and hydrometallurgical (aqueous) methods are employed for this purpose.

Hydrometallurgical Routes: These are the most common methods for industrial-scale separation of hafnium and zirconium and are based on aqueous chemistry. As discussed in the previous sections, solvent extraction and ion exchange chromatography are the primary hydrometallurgical techniques. science.gov These processes are typically multi-stage to achieve the high purity of zirconium required for nuclear applications, which consequently produces a hafnium-rich stream that can be further processed for isotope enrichment. science.gov While effective, these methods can be labor-intensive and generate significant amounts of chemical waste. science.gov

Techniques for the Purification of Hafnium Target Materials

The production of certain radioisotopes, including those related to the decay of hafnium isotopes, often involves the irradiation of a hafnium target. The purity of this target material is crucial to ensure the quality of the final product and to minimize the formation of undesirable impurities.

A common target material is hafnium oxide (HfO₂). The purification of HfO₂ targets is essential to remove both chemical and isotopic impurities that could interfere with the production and subsequent application of the desired radioisotope. ias.ac.in For instance, in the production of Lutetium-177 (a decay product of ¹⁷⁷Hf), the hafnium target must be of high chemical purity to avoid the introduction of interfering radionuclides. nih.gov

Purification techniques for hafnium metal and its compounds often involve processes such as calciothermic reduction of HfO₂ or fused salt electrolysis of HfCl₄, followed by purification steps like the iodide decomposition process . researchgate.net These methods aim to reduce the content of metallic and non-metallic impurities to acceptable levels for nuclear and other high-purity applications.

Management and Characterization of Impurities in Enriched Hafnium-177 Samples

The quality of enriched this compound is determined by its chemical and radionuclidic purity. The characterization and management of impurities are therefore critical steps in the production process.

Characterization of Impurities: A variety of analytical techniques are employed to identify and quantify impurities in hafnium samples. Glow discharge quadrupole mass spectrometry (GD-QMS) is a sensitive method for the determination of a wide range of elemental impurities in hafnium metal. researchgate.netInductively coupled plasma optical emission spectrometry (ICP-OES) and X-ray fluorescence spectrometry (XRF) are also used for elemental analysis. researchgate.net For isotopic analysis and the determination of isotopic ratios, multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS) is a powerful tool. cug.edu.cn

Common chemical impurities of concern in hafnium include zirconium, as well as other metals and non-metals that may have been introduced during the extraction and purification processes. Radionuclidic impurities can arise from the irradiation of the target material or from the decay of other hafnium isotopes. For example, in applications involving the decay product Lutetium-177, the presence of the long-lived isomer ¹⁷⁷ᵐLu is a significant concern. nih.gov

Management of Impurities: The management of impurities begins with the use of high-purity starting materials and careful control of all processing steps. ias.ac.in Post-production purification techniques, such as the chromatographic methods described earlier, are employed to remove any remaining impurities. For radioactive impurities, management also involves understanding their decay characteristics to ensure the final product meets the required specifications at the time of use. The management of radioactive waste generated during the purification process is also a critical consideration, with storage for decay being a common strategy for short-lived isotopes.

Table 3: Analytical Techniques for Impurity Characterization in Hafnium

Analytical Technique	Application	Impurities Detected	Reference
Glow Discharge Quadrupole Mass Spectrometry (GD-QMS)	Elemental impurity analysis in Hf metal	Wide range of metals and non-metals	researchgate.net
Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES)	Elemental impurity analysis	Metallic impurities	researchgate.net
X-ray Fluorescence Spectrometry (XRF)	Elemental impurity analysis	Metallic impurities	researchgate.net
Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)	Isotopic ratio analysis	Isotopic impurities	cug.edu.cn
Gamma-ray Spectroscopy	Radionuclidic impurity analysis	Gamma-emitting radioisotopes	osti.gov

Advanced Analytical Spectroscopies for Hafnium 177 Characterization

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) for Hf Isotope Ratio Analysis

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) has become the predominant technique for hafnium isotope analysis due to its high precision, sensitivity, and sample throughput. cas.cnrsc.org This method is crucial for determining the ¹⁷⁶Hf/¹⁷⁷Hf ratio, a key parameter in Lu-Hf geochronology. wikipedia.org

A significant challenge in the analysis of hafnium isotopes is the presence of isobaric interferences, where isotopes of other elements have the same nominal mass as the hafnium isotopes of interest. nerc.ac.ukicpms.cz The most critical interferences are from ytterbium (¹⁷⁶Yb) and lutetium (¹⁷⁶Lu) on the radiogenic ¹⁷⁶Hf isotope. mdpi.comelsevier.com

Accurate correction for these interferences is essential. The correction for ¹⁷⁶Yb is typically performed by monitoring an interference-free Yb isotope, such as ¹⁷³Yb or ¹⁷¹Yb, and using a known ¹⁷⁶Yb/¹⁷³Yb ratio to subtract the Yb contribution from the mass 176 signal. nerc.ac.ukmdpi.com Similarly, the interference from ¹⁷⁶Lu is corrected by monitoring ¹⁷⁵Lu.

The general equation for the correction of ¹⁷⁶Hf can be expressed as:

¹⁷⁶Hf_corrected = ¹⁷⁶Signal_measured - (¹⁷³Yb_measured × (¹⁷⁶Yb/¹⁷³Yb)_true × (β_Yb)) - (¹⁷⁵Lu_measured × (¹⁷⁶Lu/¹⁷⁵Lu)_true × (β_Lu))

Where β represents the mass bias factor for the respective elements.

Data normalization is another critical step to correct for instrumental mass fractionation. This is typically achieved by normalizing the measured isotope ratios to a stable and interference-free isotope ratio that is assumed to be constant in nature. For hafnium, the most commonly used internal standard is the ¹⁷⁹Hf/¹⁷⁷Hf ratio, with an accepted value of 0.7325. cas.cnresearchgate.net In some cases, particularly when dealing with specific matrices, normalization to ¹⁷⁸Hf/¹⁷⁷Hf (accepted value of 1.4672) may be preferred. cas.cnrsc.org

Modern MC-ICP-MS instruments, coupled with advanced sample introduction systems like laser ablation, allow for high-precision in-situ analysis of hafnium isotopes in minerals such as zircon. gcms.cz The use of specialized skimmer cones and the addition of nitrogen to the plasma can enhance sensitivity and reduce non-linear mass fractionation, leading to improved precision. rsc.org

The precision of ¹⁷⁶Hf/¹⁷⁷Hf measurements is often reported in parts per million (ppm). For well-characterized zircon reference materials, reproducibilities of better than 50 ppm can be achieved. gcms.cz

Interactive Data Table: Representative MC-ICP-MS Data for Zircon Reference Materials

Reference Material	Measured ¹⁷⁶Hf/¹⁷⁷Hf (± 2SD)	Accepted ¹⁷⁶Hf/¹⁷⁷Hf	Reference
91500	0.282288 ± 0.000007	0.282306 ± 0.000008	gcms.cz
Plešovice	0.282453 ± 0.000014	0.282482 ± 0.000013	gcms.cz
GJ-1	0.282009 ± 0.000010	0.282000 ± 0.000005	gcms.cz
Mud Tank	0.282490 ± 0.000009	0.282507 ± 0.000006	gcms.cz

Thermal Ionization Mass Spectrometry (TIMS) for Geochronological Applications

Before the widespread adoption of MC-ICP-MS, Thermal Ionization Mass Spectrometry (TIMS) was the primary method for high-precision isotope ratio measurements in geochronology. wikipedia.org While less common for hafnium analysis today, TIMS is still a valuable technique, particularly for applications requiring the highest possible precision and accuracy. princeton.edu

In TIMS, the sample is loaded onto a metal filament and heated under vacuum to cause thermal ionization. The resulting ions are then accelerated and separated in a magnetic field. TIMS can produce highly precise data, with precision and accuracy for some isotopic systems better than 0.1%. princeton.edu For the Lu-Hf system, TIMS requires extensive chemical separation of Lu and Hf from the sample matrix to avoid interferences. wikipedia.org This makes the process more time-consuming compared to in-situ MC-ICP-MS techniques.

Neutron Activation Analysis for Elemental Quantification of Hafnium

Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used for determining the elemental composition of a wide variety of materials. sine2020.eu It is a non-destructive method that can be used to quantify the total amount of hafnium in a sample. researchgate.net

The procedure involves irradiating the sample with neutrons, typically in a nuclear reactor. This process converts stable isotopes, including those of hafnium, into radioactive isotopes. As these newly formed radioactive isotopes decay, they emit characteristic gamma rays. The energy and intensity of these gamma rays are unique to each element, allowing for their identification and quantification. The sensitivity for hafnium determination by NAA can be as low as 5 x 10⁻⁵%.

Advanced X-ray Spectroscopic Methods for Hafnium Detection

Advanced X-ray spectroscopic methods provide insights into the electronic structure and local atomic environment of hafnium atoms in various materials. X-ray Absorption Spectroscopy (XAS) is a powerful technique for this purpose. XAS measurements can be divided into two regions: X-ray Absorption Near-Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS).

XANES provides information about the oxidation state and coordination geometry of the absorbing atom. EXAFS, on the other hand, can be used to determine the distances, coordination number, and species of the atoms immediately surrounding the hafnium atom. These techniques have been applied to characterize hafnium-containing materials such as hafnium oxide (HfO₂) thin films, which are important in the semiconductor industry. researchgate.netibm.com

Quality Control and Reference Material Development for Isotopic Measurements

The accuracy and comparability of hafnium isotope data between different laboratories are highly dependent on the use of well-characterized reference materials. elsevier.com These materials are used to validate analytical procedures, including isobaric interference corrections and data normalization. elsevier.com

Several internationally recognized hafnium reference materials are used by the scientific community. The JMC-475 hafnium solution is a widely used pure hafnium standard. researchgate.netcanada.cavliz.be For in-situ analysis, zircon reference materials with known and homogeneous Hf isotopic compositions are crucial. elsevier.com Examples include 91500, Plešovice, GJ-1, and Mud Tank. gcms.cz

Institutions like the National Institute of Standards and Technology (NIST) and the National Research Council of Canada (NRC) are involved in the development and certification of new isotopic reference materials to ensure the quality and traceability of isotopic measurements. canada.canist.gov NIST, for instance, provides a Hafnium Standard Solution (SRM 3122) for use as a primary calibration standard for the quantitative determination of hafnium. nist.gov

Theoretical and Computational Investigations of Hafnium 177 and Its Compounds

Nuclear Shell Model Calculations for Hafnium-177 Nucleus

Nuclear shell model calculations provide a framework for understanding the structure of atomic nuclei, including isotopes like this compound. These models treat nucleons (protons and neutrons) as moving within an average potential, leading to quantized energy levels organized into shells. The filling of these shells dictates nuclear stability and properties such as spin, parity, and magnetic moments.

Studies on Hafnium isotopes, including those in the mass region around this compound, have employed various nuclear models to investigate phenomena such as shape coexistence and deformation mdpi.comaps.orgresearchgate.net. While specific shell model calculations detailing the energy levels and transitions for this compound are not extensively detailed in the provided search results, the general application of these models to neighboring isotopes highlights their importance in predicting nuclear properties. For instance, calculations for even-even Hafnium isotopes have explored their rotational properties and reduced electric quadrupole probabilities mdpi.comresearchgate.net.

This compound (¹⁷⁷Hf) is a stable isotope with a nuclear spin and parity of 7/2⁻ chemlin.org. Theoretical investigations aim to reproduce these experimentally determined properties and to predict others, such as nuclear moments and charge radii, which are sensitive probes of nuclear structure and deformation iaea.org. The understanding derived from these calculations guides experimental efforts and contributes to a broader theoretical understanding of nuclear physics in this mass region.

Table 5.1.1: Nuclear Properties of this compound

Property	Value	Source
Spin and Parity	7/2⁻	chemlin.org
Isotopic Mass	176.94323(2) u	chemlin.org
Magnetic Dipole Moment	+0.7935 μN	chemlin.org
Charge Radius	5.3309(31) fm	chemlin.org
Nuclear Electric Quadrupole Moment (calculated eQq₀)	-6014 MHz (for HfO X ¹Σ⁺ state)	researchgate.net

Quantum Chemical Modeling of Hafnium-Containing Molecular Systems

Quantum chemical modeling, encompassing methods like ab initio calculations and relativistic quantum chemistry, is crucial for elucidating the electronic structure, bonding, and properties of hafnium-containing molecules. These methods solve approximations of the Schrödinger equation to describe electron distributions and molecular behavior.

Studies have investigated the electronic structure of hafnium complexes, such as tetrakis(dimethylamino) complexes of Hf(IV), using photoelectron spectroscopy and Density Functional Theory (DFT) osti.gov. These investigations provide insights into π-interactions and core-level photoemission spectra. Similarly, the electronic structure of Hf(IV) phthalocyaninoclathrochelates has been analyzed using DFT and Time-Dependent DFT (TDDFT), revealing that the Highest Occupied Molecular Orbital (HOMO) is localized on the phthalocyanine (B1677752) ligand acs.org.

Relativistic effects play a significant role in the chemistry of heavy elements like hafnium, influencing properties such as electron affinity and bonding jh.eduuvic.ca. Quantum chemical calculations, including those employing relativistic effective core potentials, have been used to determine the thermochemistry of HfO(g), yielding values for dissociation energy and standard enthalpy of formation aip.org. Furthermore, studies on hafnium complexes in the context of liquid-liquid extraction have utilized high-level DFT methods, comparing different functionals and basis sets with relativistic corrections, to understand ligand interactions and binding energies researchgate.netacs.org. These studies indicate that hafnium complexes generally exhibit stronger interaction energies with ligands compared to zirconium complexes.

Density Functional Theory (DFT) Applications to Hafnium Complexes and Oxides

Density Functional Theory (DFT) is a widely adopted computational method for investigating the electronic structure, properties, and stability of materials, including hafnium oxides and complexes. DFT calculations, often augmented with corrections like the Hubbard U term (DFT+U) to better describe localized electrons, have been applied to various hafnium-containing systems.

Research on Hafnium Dioxide (HfO₂) polymorphs using DFT has characterized their lattice parameters, cohesive energies, densities of states, and optical properties mdpi.comuio.no. The monoclinic phase of HfO₂ has been identified as the most stable, while the orthorhombic phase exhibits ferroelectric behavior mdpi.comuio.no. DFT calculations have also explored the structural, electronic, and optical properties of hafnium-based perovskites (HfXO₃), predicting band gaps for HfBeO₃ (1.14 eV) and HfMgO₃ (0.8 eV) bohrium.com.

Studies on hafnium sub-oxides have examined their structural and electronic properties using DFT arxiv.org. Furthermore, DFT has been employed to investigate the electronic structure and optical properties of hafnium clusters, revealing band gaps in the range of 2.36–2.51 eV for certain hafnium oxo clusters (HfOCs) acs.orgnih.gov. In catalytic applications, DFT calculations have elucidated reaction mechanisms for hafnium-catalyzed CO₂ activation and reduction, determining energy barriers for key steps tandfonline.com. The application of DFT to hafnium complexes in solution, such as those involved in liquid-liquid extraction, has provided molecular-level insights into their interactions with ligands researchgate.netacs.org.

Table 5.3.1: Selected DFT Calculated Properties of Hafnium Compounds

Compound/System	Property Studied	Method/Functional	Key Finding / Value	Source
HfO₂ (Monoclinic)	Cohesive Energy	PBE-GGA	-46.98 eV/unit cell (most stable)	mdpi.com
HfBeO₃	Band Gap	DFT (mBJ)	1.14 eV (indirect)	bohrium.com
HfMgO₃	Band Gap	DFT (mBJ)	0.8 eV (indirect)	bohrium.com
HfO₂ (Orthorhombic)	Polarization Switching Energy Barrier	DFT	Path A: 116.8 meV/f.u., Path B: 91.2 meV/f.u. (strain-dependent)	nih.gov
Hf-based Oxo Clusters (3, 4)	Band Gap	Kubelka-Munk	2.36 eV (3), 2.51 eV (4)	acs.orgnih.gov
Hf/Zr Complexes	Ligand Interaction Energy	B3LYP/Lanl2dz	Hf complexes show larger interaction energy than Zr complexes	researchgate.netacs.org

Molecular Dynamics Simulations of Hafnium Interactions in Condensed Phases

Molecular Dynamics (MD) simulations offer a powerful tool for investigating the behavior of atoms and molecules in condensed phases, such as liquids and solids. These simulations track the trajectories of particles over time, providing insights into structural arrangements, diffusion, and interactions.

MD simulations have been employed to study the structure of liquid and amorphous hafnia (HfO₂), revealing that density significantly influences polyhedral connectivity. These simulations show a broad distribution of Hf–Hf interactions in the liquid phase, and the formation of low-density amorphous nanoclusters can reproduce experimental pair distribution functions osti.gov. The average Hf–O coordination number in both liquid and amorphous hafnia has been found to be approximately 7 osti.gov.

Studies on hydrated hafnium ions have utilized Quantum Mechanical Charge Field (QMCF) molecular dynamics to characterize the structure and dynamics of monomeric hydrated tetravalent hafnium. These simulations indicate the formation of a stable eight-coordinated hydrate (B1144303) complex with a square antiprismatic geometry. The Hf(IV)–O bond length was determined to be 2.26 Å, with a high bond force constant classifying it as a strong ion-water bond researchgate.net. Classical MD simulations have also been used to investigate systems involving highly charged metal ions like hafnium in aqueous solutions, particularly in the presence of fluoride, highlighting the suitability of these methods for hard ionic systems fu-berlin.de. Furthermore, MD simulations have been applied to hafnium nanoclusters to predict melting points and analyze melting behavior usm.my.

Spectroscopic Property Prediction for this compound Chemical Environments

Predicting spectroscopic properties computationally is vital for interpreting experimental data and understanding the chemical environment of isotopes like this compound. This includes predicting NMR chemical shifts, infrared (IR) frequencies, and other spectroscopic signatures.

Quantum chemical calculations, particularly DFT, have been used to predict spectroscopic characteristics of hafnium-containing molecules. For instance, calculations for hafnium monosulfide (HfS) using DFT/B3LYP have yielded predicted electronic states and spectroscopic constants, including vibrational frequencies and internuclear distances, which show good agreement with experimental observations researchgate.net. DFT has also been employed to analyze the electronic structure of hafnium complexes, contributing to the interpretation of UV-Vis absorption spectra acs.orgacs.orgnih.govnih.gov.

For this compound specifically, computational methods have been used to determine nuclear electric quadrupole moments (NQM) by calculating electric field gradients (EFGs) at the nucleus in molecules like HfO and HfS. For ¹⁷⁷Hf in the X ¹Σ⁺ state of HfO, a calculated quadrupole coupling constant (eQq₀) of -6014 MHz was reported, which aligns well with experimental values researchgate.net. Basic nuclear magnetic properties for ¹⁷⁷Hf, such as its spin (7/2⁻), magnetic dipole moment (+0.7935 μN), and gyromagnetic ratio, are experimentally determined and serve as benchmarks for theoretical calculations chemlin.org. These computational predictions are crucial for understanding the subtle interactions and environments that this compound may experience in various chemical and physical states.

Geochemical and Cosmochemical Research Utilizing Hafnium Isotopic Signatures

The Lutetium-Hafnium (Lu-Hf) Isotope System in Geochronology

The Lu-Hf isotope system is a cornerstone of modern geochronology, providing robust age constraints for a variety of geological events and processes. wikipedia.org The system's utility is particularly pronounced in studies of ancient rocks and minerals, where other isotopic systems may have been disturbed. umich.edu The mineral zircon (ZrSiO₄) is especially valuable in Lu-Hf geochronology due to its high concentration of hafnium and its resistance to physical and chemical weathering. umich.edu This allows zircons to preserve the Hf isotopic composition of the magma from which they crystallized, offering a window into the Earth's ancient past. umich.edu

The Lu-Hf isotopic system is instrumental in tracing the differentiation of the Earth into its crust and mantle. During partial melting of the mantle to form continental crust, Lu, being more compatible with mantle minerals, is preferentially retained in the mantle, while Hf is preferentially partitioned into the melt that forms the crust. geoscienceworld.org This leads to a higher Lu/Hf ratio in the depleted mantle and a lower Lu/Hf ratio in the continental crust.

Over geological time, the higher Lu/Hf ratio of the depleted mantle results in a more radiogenic ¹⁷⁶Hf/¹⁷⁷Hf signature, while the continental crust develops a less radiogenic, or more unradiogenic, ¹⁷⁶Hf/¹⁷⁷Hf signature. umich.edu By analyzing the Hf isotopic composition of ancient zircons, geochemists can infer the nature of the source from which the zircon's host magma was derived. repec.org A radiogenic initial Hf isotopic composition (positive εHf(t) value) in a zircon suggests its derivation from a depleted mantle source, indicative of new crust formation. uni-tuebingen.de Conversely, an unradiogenic initial Hf isotopic composition (negative εHf(t) value) points to the reworking of older continental crust. umich.edu

A compilation of hafnium isotope data from zircons with ages between 4.3 and 3.4 billion years reveals a significant shift towards more radiogenic ¹⁷⁶Hf/¹⁷⁷Hf ratios after approximately 3.8 to 3.6 billion years ago. geochemicalperspectivesletters.org This transition is interpreted as a change from a stagnant-lid tectonic regime, where crustal formation was dominated by the reworking of older mafic protocrust, to a mobile-lid tectonic regime involving the melting of more juvenile, mantle-derived materials. geochemicalperspectivesletters.org

The Lu-Hf isotopic system is not only crucial for understanding Earth's evolution but also for studying the formation and differentiation of other planetary bodies. usgs.gov Analysis of meteorites, which are fragments of asteroids and other planetary bodies, provides insights into the early history of the solar system. nih.gov The Lu-Hf systematics of meteorites, particularly chondrites, are used to establish the initial Hf isotopic composition of the solar system and to define the "Chondritic Uniform Reservoir" (CHUR), which represents the primitive, undifferentiated silicate (B1173343) portion of the Earth. nih.gov

Studies of ancient terrestrial zircons, some with ages exceeding 4 billion years, have provided profound insights into the Earth's earliest history, a period from which very few rocks are preserved. repec.orgresearchgate.net The Hf isotopic compositions of these ancient zircons suggest that crustal formation and reworking were important processes from very early in Earth's history. repec.org Furthermore, analysis of these ancient zircons has provided evidence for the existence of a depleted mantle reservoir within the first few hundred million years of Earth's formation, indicating that the process of crust-mantle differentiation began very early. nih.gov

Research Finding	Implication
Shift to more radiogenic ¹⁷⁶Hf/¹⁷⁷Hf in zircons after ~3.8–3.6 Ga geochemicalperspectivesletters.org	Transition from stagnant-lid to mobile-lid tectonics on the early Earth. geochemicalperspectivesletters.org
Hf isotopic data from >4.0 Ga zircons repec.orgresearchgate.net	Early crustal formation and reworking were significant processes. repec.org
Depleted mantle signature in early Earth materials nih.gov	Crust-mantle differentiation occurred within the first 320 million years of planetary accretion. nih.gov

Hafnium Isotope Fractionation in Geological Processes

Hafnium isotopes can be fractionated by various geological processes, leading to variations in the ¹⁷⁶Hf/¹⁷⁷Hf ratio that are not solely due to the decay of ¹⁷⁶Lu. This fractionation is primarily driven by the "zircon effect," which refers to the preferential incorporation of Hf into the mineral zircon. During processes such as sediment transport and partial melting of the crust (anatexis), the differential behavior of zircon can lead to a decoupling of Hf from other elements, such as neodymium (Nd). geochemicalperspectivesletters.org

During sediment melting, for instance, if zircon from the source rock does not completely dissolve in the melt, it can retain unradiogenic Hf. geochemicalperspectivesletters.org This can result in the extracted melt having a more radiogenic Hf isotopic composition than the bulk source rock. geochemicalperspectivesletters.org This disequilibrium melting process has been observed in the formation of certain granites and can lead to significant Hf-isotope variations within a single granitic body.

Isotopic Tracing of Continental Weathering and Sedimentary Systems

The Lu-Hf isotopic system, often used in conjunction with the Samarium-Neodymium (Sm-Nd) system, is a powerful tool for tracing continental weathering and the transport of sediments. ifremer.fr During continental weathering, the chemical and physical breakdown of rocks leads to the formation of dissolved loads in rivers and various solid weathering products, including clays (B1170129) and residual minerals. The Hf isotopic composition of these weathering products can provide information about the source rocks and the intensity of the weathering processes.

A key observation is the decoupling of Hf and Nd isotopes during weathering and sediment transport. researchgate.net This is largely due to the "zircon effect," where the dense and resistant mineral zircon, which has an unradiogenic Hf signature, is often sorted into coarser sediment fractions. ifremer.fr The finer, clay-rich fractions, which are transported further, are therefore relatively depleted in zircon and have a more radiogenic Hf isotopic composition compared to their Nd isotopic composition. ifremer.fr This leads to a deviation from the "Terrestrial Array," a correlation observed between εHf and εNd in most igneous rocks. researchgate.net The degree of this deviation, often expressed as ∆εHf, can serve as a proxy for the intensity of continental weathering. ifremer.fr

Hafnium Isotopes in Oceanic Circulation and Dust Provenance Studies

Hafnium isotopes in seawater and marine sediments are valuable tracers for understanding ocean circulation patterns, the sources of terrestrial inputs to the oceans, and the provenance of eolian (wind-blown) dust. uni-kiel.de The Hf isotopic composition of seawater is influenced by the inputs from continental weathering, hydrothermal vents, and the dissolution of dust particles. geomar.de

Different water masses in the ocean can have distinct Hf isotopic signatures, which can be used to trace their movement and mixing. geotraces.org For example, studies in the Labrador Sea have shown that different water masses can be distinguished by their Hf isotopic compositions, making it a sensitive tracer for decadal-scale changes in ocean circulation. geotraces.org

The Hf isotopic composition of marine sediments and dust traps can be used to identify the source regions of dust. uni-kiel.de This is because different continental source areas, with their unique geology and weathering regimes, will produce dust with characteristic Hf isotopic signatures. By analyzing the Hf isotopes in marine sediment cores, scientists can reconstruct past changes in atmospheric circulation and dust transport, which are important components of the climate system. Research in the Southern Ocean has shown that the Hf isotopic composition of filtered particles can be used to trace material released from physical weathering on the Antarctic continent. researchgate.net

Application	Key Principle
Oceanic Circulation	Different water masses can have distinct Hf isotopic signatures, allowing for the tracing of their mixing and movement. geotraces.org
Dust Provenance	The Hf isotopic composition of dust reflects its continental source area, enabling the reconstruction of past atmospheric circulation. uni-kiel.de
Continental Weathering Inputs	The Hf isotopic composition of seawater and marine sediments provides insights into the sources and intensity of terrestrial weathering. ifremer.fruni-kiel.de

Materials Science and Engineering Research with Hafnium 177 Probes

Hafnium-177 as a Stable Isotopic Tracer in Material Microstructure Analysis

The chemical inertness and stability of this compound make it an excellent isotopic tracer for studying diffusion and segregation phenomena in materials at the micro and nanoscale. In these studies, a material is enriched with Hf-177, and its movement and final location within the material's microstructure are tracked over time and under various conditions, such as high temperatures.

Detailed research findings indicate that this tracer method is crucial for understanding atomic mobility in different matrices. For instance, studies on oxygen diffusion in hafnia (HfO₂) thin films, which are vital for resistive memory applications, utilize oxygen isotopes to trace diffusion pathways. rsc.org Similarly, tracer experiments are employed to investigate the volume diffusion of elements like titanium in α-hafnium single crystals. researchgate.net By analyzing the distribution of the tracer isotope, researchers can calculate diffusion coefficients and activation energies, providing fundamental data for designing more durable and reliable materials. This technique is instrumental in validating theoretical models of material degradation and performance.

Investigation of Hafnium-Containing Alloys and Ceramics for High-Performance Applications

Hafnium is a key component in alloys and ceramics designed for extreme environments due to its high melting point (2233°C), excellent corrosion resistance, and good mechanical strength at elevated temperatures. samaterials.com Research in this area focuses on developing materials for aerospace, gas turbines, and other high-performance applications. aemmetal.comnoahchemicals.com

Hafnium is alloyed with metals like niobium, tantalum, titanium, and iron to create superalloys. samaterials.comchemistrytalk.org For example, a niobium-hafnium alloy is used in rocket nozzles, while a tantalum-tungsten alloy containing hafnium exhibits high creep strength, making it suitable for protective layers on spacecraft. samaterials.comrefractorymetal.org In ceramics, compounds like hafnium carbide (HfC) and hafnium diboride (HfB₂) are investigated for their ultra-high temperature resistance. science.gov Hafnium carbide has one of the highest melting points of any two-element compound, at nearly 3,990°C. rsc.org Research also explores the use of hafnium dioxide (HfO₂) as an addition to conventional zirconia-based thermal barrier coatings to improve their performance and lifespan in jet engines. researchgate.net

Properties of High-Performance Hafnium Compounds

Compound	Formula	Melting Point (°C)	Key Application Area
Hafnium Carbide	HfC	~3990	Cutting tools, rocket components, thermal protection systems
Hafnium Diboride	HfB₂	~3380	Aerospace components, control rods, crucible linings
Hafnium Oxide	HfO₂	2812	Thermal barrier coatings, high-k dielectrics, optical coatings
Hafnium Nitride	HfN	3310	Hard coatings for cutting tools, decorative coatings

Research on Hafnium Oxide Thin Films for Electronic and Optical Devices

Hafnium oxide (HfO₂) is a cornerstone material in the modern electronics industry, primarily due to its high dielectric constant (high-k). aemmetal.com This property allows for the miniaturization of transistors in integrated circuits, leading to more powerful and energy-efficient electronic devices. aemmetal.comnoahchemicals.com Research focuses on optimizing the deposition of HfO₂ thin films using techniques like atomic layer deposition (ALD) and magnetron sputtering to create uniform, defect-free layers. science.govmdpi.com

In electronics, HfO₂ replaced silicon dioxide as the gate insulator in complementary metal-oxide-semiconductor (CMOS) technology, a critical step in continuing Moore's Law. mdpi.com Beyond transistors, research is exploring HfO₂ in next-generation memory technologies like resistive random-access memory (ReRAM). rsc.org In optics, hafnium oxide thin films are used for their high refractive index, wide bandgap, and excellent transparency in the visible and ultraviolet regions. mdpi.comtue.nl These properties make them ideal for creating durable anti-reflective coatings, high-reflectivity mirrors, and optical filters. mdpi.com

Key Properties of Hafnium Oxide for Device Applications

Property	Value	Significance
Dielectric Constant (k)	~25	Enables smaller transistors and higher capacitance
Band Gap	~5.8 eV	Provides excellent electrical insulation
Refractive Index	1.85 - 1.92	Useful for optical coatings and waveguides
Thermal Stability	High	Withstands high processing temperatures in manufacturing

Neutron Radiography and Tomography with Hafnium-Enhanced Materials

Hafnium possesses a high thermal neutron absorption cross-section, a property that makes it highly effective as a contrast agent in neutron radiography and tomography. chemistrytalk.orgrefractorymetal.org These non-destructive imaging techniques are analogous to X-rays but use neutrons as the radiation source. While X-rays are attenuated by dense materials, neutrons are more significantly attenuated by specific elements, including hydrogen and materials with high neutron cross-sections like hafnium. scispace.comnih.gov

By incorporating hafnium into a material or component, researchers can significantly enhance the contrast in neutron imaging. This allows for the clear visualization of hafnium-containing phases within a larger structure that might otherwise be transparent to neutrons. This is particularly useful for inspecting the internal structure of complex engineering components, such as turbine blades or nuclear fuel rods, to identify defects, voids, or material distribution without damaging the object. chemistrytalk.orgscispace.com The technique provides valuable insights into material integrity and performance, complementing information from other characterization methods. bnc.hu

Surface Science and Interface Chemistry Studies of Hafnium Compounds

The performance and reliability of many advanced materials and devices are dictated by the chemical and physical phenomena occurring at their surfaces and interfaces. Research in this area investigates the surface properties of hafnium and its compounds to control their behavior in various applications.

Methodological Innovations and Research Challenges in Hafnium 177 Science

Development of Novel Synthesis Routes for Enriched Hafnium-177 Materials

The production and use of this compound in various applications, particularly in the generation of Lutetium-177 for medical purposes, often necessitate starting materials enriched in specific hafnium isotopes. While the isotopic enrichment of hafnium is a physical process, the subsequent synthesis of chemically useful forms of enriched hafnium is a critical area of research.

Recent work has focused on the synthesis of various hafnium compounds that can serve as targets for irradiation or as precursors for other this compound-containing materials. For instance, researchers have optimized the synthesis of hafnium(IV) alkoxides, such as hafnium(IV) isopropoxide, sec-butoxide, and tert-butoxide. rsc.org These compounds are valuable as they can be used in sol-gel processes or as starting materials for the synthesis of hafnium oxide (HfO₂) nanoparticles and thin films. tamu.edu

Another significant area of development is in the synthesis of hafnium-based metal-organic frameworks (MOFs). For example, the synthesis of hcp UiO-67, a hafnium-based MOF, has been reported. acs.org The ability to create such structured materials with high concentrations of hafnium opens up possibilities for their use as targets in nuclear reactions, where the uniform distribution of hafnium atoms can be advantageous.

The production of Lutetium-177 often involves the irradiation of Hafnium-176, but the use of enriched Hafnium-178 and Hafnium-179 targets is also being explored. nih.govsemanticscholar.org The development of efficient methods to synthesize high-purity hafnium oxide (HfO₂) from these enriched isotopes is crucial for maximizing the yield and purity of the resulting Lutetium-177. nih.govsemanticscholar.org

Table 1: Examples of Synthesized Hafnium Compounds and their Potential Relevance to this compound Science

Compound Class	Specific Examples	Synthesis Method	Potential Application in this compound Science
Alkoxides	Hafnium(IV) isopropoxide, Hafnium(IV) sec-butoxide, Hafnium(IV) tert-butoxide	Reaction of hafnium tetrachloride with the corresponding alcohol	Precursors for HfO₂ target materials
Metal-Organic Frameworks	hcp UiO-67	Solvothermal synthesis from HfCl₄ and biphenyl-4,4'-dicarboxylic acid	High-density, uniform irradiation targets
Oxides	Hafnium Oxide (HfO₂)	Thermal decomposition of hafnium alkoxides or hydroxides	Irradiation target for Lutetium-177 production

Miniaturization and Automation in Hafnium Radiochemistry

The handling of radioactive materials like this compound and its daughter product Lutetium-177 presents significant challenges in terms of safety, efficiency, and reagent consumption. Miniaturization and automation of radiochemical processes are key strategies to address these challenges.

Microfluidic devices are at the forefront of this technological shift, offering numerous advantages for radiopharmaceutical synthesis. researchgate.net These devices, with their high surface-to-volume ratios, allow for better process control, improved heat transfer, and faster reaction times. researchgate.netresearchgate.net The use of microliter-scale reaction volumes significantly reduces the consumption of expensive reagents and precursors. researchgate.net This is particularly advantageous in the context of this compound, where enriched starting materials can be costly. Digital microfluidics, which involves the manipulation of discrete droplets of liquid, is an emerging technology that could further enhance the precision and control of radiochemical reactions at the microscale. nih.gov

Automated robotic platforms are also being developed to increase the throughput of radiochemistry experiments. nih.gov These systems can perform dozens of reactions in parallel, enabling rapid optimization of reaction conditions. nih.gov For instance, an automated platform has been demonstrated for the synthesis of ¹⁸F-labeled tracers, performing 64 experiments in a few hours. nih.gov Such technology could be adapted for the optimization of Lutetium-177 production from this compound, allowing for the rapid screening of different target materials, irradiation conditions, and purification procedures.

Several companies are now offering automated synthesis modules specifically designed for the production of radiopharmaceuticals. nuviatech-healthcare.com For example, automated systems are available for the synthesis of Lutetium-177 DOTATATE, a radiopharmaceutical used in cancer therapy. nih.gov These systems provide a robust and convenient approach to radiolabeling, with the added benefit of minimizing radiation exposure to operators. nih.gov

Table 2: Comparison of Conventional and Miniaturized/Automated Radiochemistry

Feature	Conventional Radiochemistry	Miniaturized/Automated Radiochemistry
Reaction Volume	Milliliters to liters	Microliters to nanoliters
Reagent Consumption	High	Low
Reaction Time	Minutes to hours	Seconds to minutes
Throughput	Low (one reaction at a time)	High (multiple reactions in parallel)
Radiation Exposure	Higher potential for operator exposure	Minimized operator exposure
Cost	High due to reagent consumption and waste disposal	Lower due to reduced reagent use and waste

Advances in Sample Preparation Techniques for Ultra-Trace this compound Analysis

The accurate and precise measurement of this compound, especially at ultra-trace levels, is critically dependent on effective sample preparation. The goal of sample preparation is to isolate this compound from the sample matrix, remove interfering elements, and pre-concentrate the analyte to a level suitable for instrumental analysis.

Traditional sample preparation methods such as liquid-liquid extraction and solid-phase extraction are being supplemented and, in some cases, replaced by more advanced microscale techniques. nih.gov These include solid-phase microextraction, liquid-phase microextraction, and stir-bar sorptive extraction. nih.gov These methods offer advantages such as reduced solvent consumption, lower costs, and higher enrichment factors.

For the analysis of this compound in complex matrices, such as geological materials or biological samples, chromatographic techniques are often employed. Extraction chromatography is a powerful tool for separating hafnium from other elements. osti.gov For example, a procedure has been developed for the separation of trace hafnium from bulk tungsten using a combination of precipitation and extraction chromatography. osti.gov

A significant challenge in the analysis of this compound by inductively coupled plasma-mass spectrometry (ICP-MS) is the presence of isobaric interferences, where other ions have the same mass-to-charge ratio as this compound. The most significant isobaric interference for this compound is from Lutetium-177. To overcome this, chemical separation of hafnium from lutetium is essential prior to analysis. Additionally, matrix effects, where the sample matrix affects the ionization efficiency of the analyte, can lead to inaccurate results. nih.gov Careful matrix-matching of standards and samples, or the use of internal standards, is necessary to mitigate these effects. researchgate.net

Table 3: Advanced Sample Preparation Techniques for this compound Analysis

Technique	Principle	Advantages
Solid-Phase Microextraction (SPME)	A fused silica (B1680970) fiber coated with a stationary phase is exposed to the sample, and the analyte is adsorbed onto the coating.	Solvent-free, simple, and can be automated.
Liquid-Phase Microextraction (LPME)	A small volume of an immiscible solvent is used to extract the analyte from the sample.	Low solvent consumption, high enrichment factor.
Extraction Chromatography	A stationary phase is coated with a liquid extractant, and the analyte is separated based on its partitioning between the mobile and stationary phases.	High selectivity, can handle complex matrices.

Interlaboratory Comparison and Standardization for Robust Data Generation

The reliability and comparability of this compound data generated by different laboratories are essential for building a robust scientific foundation. Interlaboratory comparison studies, also known as proficiency testing, are a critical component of quality assurance and quality control in analytical laboratories.

These studies involve the distribution of a common sample to multiple laboratories, which then analyze the sample and report their results to the organizing body. The results are then statistically analyzed to assess the performance of each laboratory and to identify any systematic biases in the analytical methods. The International Atomic Energy Agency (IAEA) organizes interlaboratory comparisons for various analytical techniques, including neutron activation analysis, which can be used for the determination of hafnium. iaea.org

The development of certified reference materials (CRMs) is another crucial aspect of standardization. CRMs are materials with a well-characterized and certified concentration of one or more analytes. They are used to calibrate instruments, validate analytical methods, and assess the accuracy of analytical results. For this compound, the availability of CRMs with certified isotopic compositions is essential for ensuring the accuracy of isotopic ratio measurements.

Table 4: Key Elements of a Robust Quality Assurance Program for this compound Analysis

Element	Description	Purpose
Interlaboratory Comparisons	Analysis of a common sample by multiple laboratories.	To assess laboratory performance and identify analytical biases.
Certified Reference Materials	Materials with certified analyte concentrations and/or isotopic compositions.	To calibrate instruments, validate methods, and ensure accuracy.
Standardized Protocols	Detailed, written procedures for all aspects of the analytical method.	To ensure consistency and reduce inter-laboratory variability.
Method Validation	A process to demonstrate that an analytical method is suitable for its intended purpose.	To ensure the reliability and accuracy of the analytical results.

Future Research Directions and Emerging Paradigms for Hafnium 177

Cross-Disciplinary Integration with Quantum Information Science and Nanotechnology

The convergence of quantum information science (QIS) and nanotechnology presents a fertile ground for innovative applications of Hafnium-177. QIS harnesses the principles of quantum mechanics to develop new technologies for computing, sensing, and communication. nih.govanl.govnsf.gov Nanotechnology, the manipulation of matter on an atomic and molecular scale, offers the tools to create novel materials and devices with unique properties. nih.gov

Quantum Information Science (QIS): In QIS, researchers are exploring the use of specific atomic nuclei with non-zero spin as quantum bits or "qubits," the fundamental units of quantum information. wisc.edu The stable ¹⁷⁷Hf isotope possesses a nuclear spin of 7/2-, making it a candidate for such applications. mit.edu The integration of ¹⁷⁷Hf into solid-state materials could lead to the development of robust qubits that are less susceptible to environmental noise, a major challenge in quantum computing. Future research will likely focus on embedding individual ¹⁷⁷Hf atoms into crystal lattices and manipulating their nuclear spin states with high precision.

Nanotechnology: In the realm of nanotechnology, hafnium-based nanomaterials, such as hafnium oxide (HfO₂) and hafnium carbide (HfC), are being investigated for a wide range of applications due to their excellent thermal, optical, and electronic properties. nih.govbeilstein-journals.orgnih.gov When synthesized as nanoparticles, these materials exhibit novel characteristics that differ from their bulk counterparts. nih.govbeilstein-archives.org

Hafnium Oxide (HfO₂) Nanoparticles: These nanoparticles have a high dielectric constant and a wide bandgap, making them suitable for use in microelectronics. beilstein-journals.org Research is underway to utilize HfO₂ nanoparticles in advanced transistors and memory devices.

Hafnium Carbide (HfC) Nanoparticles: HfC is known for its extremely high melting point and hardness. beilstein-journals.org As nanoparticles, often in core-shell structures, they exhibit high and broad optical absorption, which could be leveraged in devices requiring stable light absorption across the UV-Visible-NIR spectrum. nih.govbeilstein-archives.org

The integration of the specific isotope ¹⁷⁷Hf into these nanostructures could unlock new functionalities. For example, ¹⁷⁷Hf-doped nanoparticles could serve as multimodal probes for advanced imaging techniques or as components in quantum sensing devices that offer unprecedented sensitivity. nih.gov

Properties of Hafnium-Based Nanomaterials

Nanomaterial	Key Properties	Potential Future Applications
Hafnium Oxide (HfO₂)	High dielectric constant (≈25), wide bandgap (5.68 eV) beilstein-journals.org	Advanced microelectronics, next-generation transistors, high-density data storage
Hafnium Carbide (HfC)	Very high melting point (≈3900 °C), high hardness, broad optical absorption beilstein-journals.orgnih.gov	Coatings for high-temperature environments, optical absorption layers, components in thermal devices
¹⁷⁷Hf-Doped Nanoparticles	Combines nanoscale properties with the specific nuclear spin of ¹⁷⁷Hf	Quantum sensing, multimodal bio-imaging probes, spintronic devices

Exploration of Novel this compound Applications in Fundamental Physics Experiments

The distinct nuclear structure of this compound and its isomers makes it a valuable tool for experiments in fundamental physics, particularly in nuclear spectroscopy and the study of nuclear reactions.

Nuclear Isomers and High-Energy States: Hafnium isotopes are known to have long-lived excited states called nuclear isomers. researchgate.netaps.org For instance, the isomer ¹⁷⁸ᵐ²Hf has an unusually high excitation energy and a long half-life of 31 years, which has sparked interest in its potential for high-energy density applications. wikipedia.orgwikipedia.org While research on triggering energy release from ¹⁷⁸ᵐ²Hf has yielded conflicting results, the study of such isomers provides critical data for refining nuclear models. researchgate.netwikipedia.org Researchers are also discovering new isomers in neutron-rich hafnium isotopes, which helps to understand nuclear structure in extreme conditions. aps.org this compound itself has metastable states, such as one at 2.740 MeV with a half-life of 51.4 minutes, which are subjects of ongoing nuclear decay studies. mit.edu

Precision Spectroscopy: this compound is used in gamma-ray spectrometry, a technique that identifies radioactive isotopes by measuring their characteristic gamma-ray emissions. buyisotope.com High-precision laser spectroscopy of the hyperfine structure of singly ionized hafnium, including ¹⁷⁷Hf, provides crucial data for astrophysics, such as understanding neutron-capture nucleosynthesis processes in stars. researchgate.net These precise measurements of atomic transitions and isotope shifts contribute to a more detailed understanding of the energy levels within the hafnium nucleus. researchgate.net

Nuclear Properties and Applications of Hafnium Isotopes in Physics

Isotope/Isomer	Property	Research Application
This compound (¹⁷⁷Hf)	Stable, Nuclear Spin: 7/2- mit.edu	Gamma-ray spectrometry, precision laser spectroscopy of hyperfine structure buyisotope.comresearchgate.net
Hafnium-177m (¹⁷⁷ᵐHf)	Metastable state (T½ = 51.4 min) mit.edu	Studies of isomeric transitions and nuclear decay pathways mit.edu
Hafnium-178m2 (¹⁷⁸ᵐ²Hf)	High excitation energy (2.446 MeV), long half-life (31 years) researchgate.netwikipedia.org	Research into high-energy density materials and induced gamma emission researchgate.netwikipedia.org
Neutron-Rich Hf Isotopes (e.g., ¹⁸³Hf, ¹⁸⁴Hf)	Existence of long-lived isomers aps.org	Testing and refining nuclear structure theories far from stability aps.org

Challenges in Sustainable Production and Supply Chains for Research-Grade this compound

Despite its potential, the wider application of research-grade ¹⁷⁷Hf faces significant hurdles related to its production and supply chain.

Production and Sourcing: Hafnium is not mined directly but is obtained exclusively as a byproduct of zirconium refining. scrreen.eusfa-oxford.com Zirconium is primarily extracted from the mineral zircon, which typically contains hafnium at a ratio of about 50 to 1. mmta.co.uk The nuclear industry requires zirconium with an extremely low hafnium content for use in fuel rods due to zirconium's low neutron absorption. scrreen.eummta.co.uk This purification process yields hafnium as a co-product. sfa-oxford.com Consequently, the global supply of hafnium is intrinsically linked to the demand for nuclear-grade zirconium. scrreen.eu

The primary producers of hafnium are France and the United States, which dominate the market. scrreen.eu This concentration of production in a few countries creates potential supply chain vulnerabilities. sfa-oxford.com

Isotope Separation: Natural hafnium is composed of six isotopes, with ¹⁷⁷Hf having a natural abundance of 18.606%. wikipedia.orgmit.edu To obtain research-grade this compound, it must be separated from the other naturally occurring isotopes. This process, known as isotopic enrichment, is technologically complex and energy-intensive, adding significantly to the cost and limiting the availability of the final product. The National Isotope Development Center (NIDC) is one source for enriched this compound, available in milligram quantities. isotopes.gov

Sustainability and Future Supply: The dependence on the nuclear industry for raw hafnium creates a supply chain that is susceptible to fluctuations in nuclear power generation and policy. scrreen.eu While the global market for hafnium is expected to grow, driven by demand in aerospace and semiconductor industries, ensuring a stable supply for specialized research remains a challenge. scrreen.eusfa-oxford.com

Future efforts to ensure a sustainable supply of ¹⁷⁷Hf will require:

Diversification of Sources: Exploring new zirconium deposits and developing processing capabilities in more countries could help mitigate supply risks. sfa-oxford.com

Advanced Separation Techniques: Research into more efficient and cost-effective isotope separation technologies is crucial for making research-grade ¹⁷⁷Hf more accessible.

Improved Recycling: While currently insignificant for hafnium, developing methods to recycle hafnium from spent superalloys and electronic components could provide a secondary source in the future. amazonaws.com

Alternative Production Routes: Investigating alternative methods for producing specific isotopes, such as through nuclear reactions on other elements, could eventually provide a dedicated production pathway independent of zirconium mining, although current assessments suggest these routes are not yet feasible. nih.govnih.gov

Addressing these challenges is essential to unlocking the full scientific and technological potential of this compound.

Q & A

Basic Research Questions

Q. What analytical methods are most effective for detecting and quantifying Hafnium-177 in radiopharmaceutical formulations?

• Methodology : Gamma-ray spectroscopy is the primary method due to Hf-177’s characteristic 113 keV (6.6%) and 208 keV (11%) gamma emissions during its decay from Lu-177. High-purity germanium (HPGe) detectors paired with energy-dispersive X-ray spectroscopy (EDS) enable precise quantification. Cross-calibration with stable Hf isotopes (e.g., Hf-178) via inductively coupled plasma mass spectrometry (ICP-MS) ensures accuracy .
• Experimental Design : Use standardized Lu-177/Hf-177 decay chains for calibration. Validate with spiked samples to account for matrix effects in biological or geological matrices.

Q. How can researchers distinguish Hf-177 from other hafnium isotopes in geochemical samples?

• Methodology : Employ multi-collector ICP-MS (MC-ICP-MS) to resolve isotopic ratios (e.g., Hf-176/Hf-177). For zircon crystals, laser ablation coupled with MC-ICP-MS allows spatially resolved isotopic analysis while minimizing contamination .
• Data Interpretation : Normalize ratios to certified reference materials (e.g., JMC-475). Use εHf values to trace mantle vs. crustal contributions in planetary formation studies .

Advanced Research Questions

Q. How can researchers resolve contradictions in Hf-176/Hf-177 ratios when dating Neoproterozoic glaciation events?

• Methodology : Combine zircon U-Pb dating with Hf isotope analysis to decouple age and isotopic fractionation effects. For example, analyze detrital zircons from glacial sediments to identify erosion patterns linked to crustal recycling during glaciation .
• Data Contradiction Analysis : Address discrepancies by cross-referencing with oxygen isotope data and stratigraphic records. Use Bayesian statistical models to assess temporal overlaps between isotopic shifts and glaciation timelines .

Q. What strategies minimize Ta-177 contamination during Hf-177 production in cyclotron-based systems?

• Methodology : Optimize proton energy levels between 32–40 MeV during Ta-178 irradiation to suppress competing reactions (e.g., Ta(p,4n)W-177 → Ta-177 → Hf-177). Post-irradiation, use anion exchange chromatography with 6N HCl/6N HF solutions to isolate W-178 (precursor to Ta-178/Hf-177) .
• Validation : Monitor radionuclidic purity via gamma spectroscopy and half-life decay curves. Acceptable Ta-177 contamination thresholds are <0.01% of total activity .

Q. How can preclinical studies assess the biological impact of Hf-177 in targeted alpha therapy?

• Experimental Design : Use in vitro cell viability assays (e.g., clonogenic survival) with Hf-177-labeled targeting vectors (e.g., peptides or antibodies). Compare results with Lu-177 analogs to evaluate relative biological effectiveness (RBE). For in vivo studies, conduct biodistribution assays in xenograft models using gamma imaging or autoradiography .
• Data Analysis : Quantify dose-dependent DNA damage via γ-H2AX foci staining. Normalize results to dosimetry models accounting for Hf-177’s short tissue penetration (~0.23 mm mean β− range) .

Q. What computational models integrate Hf-177 decay data into radiation dosimetry frameworks?

• Methodology : Use Monte Carlo simulations (e.g., Geant4 or MIRDcell) to model energy deposition from Hf-177’s β− and γ emissions. Input decay parameters (half-life: 6.7 days; β− energies: 176–497 keV) from nuclear data libraries (e.g., NuDat 3.0). Validate against experimental thermoluminescent dosimeter (TLD) measurements .
• Application : Optimize therapeutic indices by correlating simulated dose distributions with tumor response in preclinical models.

Methodological Best Practices

• Data Reproducibility : Document irradiation parameters (e.g., beam energy, target thickness) and purification protocols in line with guidelines from Beilstein Journal of Organic Chemistry .
• Ethical Reporting : Adhere to radiation safety protocols (e.g., ALARA principles) and cite primary nuclear data sources to ensure transparency .